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Compound of Interest

Compound Name: 1-Bromopentane

Cat. No.: B041390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for 1-
Bromopentane (n-amyl bromide), a common reagent in organic synthesis. Adherence to these

guidelines is crucial for ensuring laboratory safety and minimizing risks associated with the use

of this chemical.

Chemical Identification and Properties
1-Bromopentane is a colorless to light yellow liquid.[1][2] It is flammable and incompatible with

strong oxidizing agents and strong bases.[3][4]

Table 1: Physical and Chemical Properties of 1-Bromopentane
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Property Value

CAS Number 110-53-2[5]

Molecular Formula C5H11Br[3]

Molar Mass 151.04 g/mol [2]

Appearance Clear, colorless to faint yellow liquid[1]

Melting Point -95 °C (lit.)[4]

Boiling Point 130 °C (lit.)[4]

Flash Point 31 °C (87.8 °F)[1][3]

Autoignition Temperature 206 °C (402.8 °F)[1]

Density 1.218 g/mL at 25 °C (lit.)[4]

Vapor Pressure 12.6 mmHg at 25°C[3][6]

Water Solubility Insoluble[3]

Solubility Soluble in alcohol, miscible with ether[3]

Hazard Identification and GHS Classification
1-Bromopentane is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following classifications:

Table 2: GHS Classification of 1-Bromopentane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC152520010&countryCode=US&language=en
https://www.chembk.com/en/chem/1-Bromopentane
https://www.lobachemie.com/lab-chemical-msds/MSDS-1BROMOPENTANE-CASNO-110-53-02299-EN.aspx
https://pim-resources.coleparmer.com/sds/19130.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6336015.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6336015.htm
https://pim-resources.coleparmer.com/sds/19130.pdf
https://www.chembk.com/en/chem/1-Bromopentane
https://pim-resources.coleparmer.com/sds/19130.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6336015.htm
https://www.chembk.com/en/chem/1-Bromopentane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromopentane
https://www.chembk.com/en/chem/1-Bromopentane
https://www.chembk.com/en/chem/1-Bromopentane
https://www.benchchem.com/product/b041390?utm_src=pdf-body
https://www.benchchem.com/product/b041390?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category Classification Pictogram Signal Word

Flammable Liquids Category 3[7] GHS02 Warning[2]

Skin

Corrosion/Irritation
Category 2[7] GHS07 Warning[2]

Serious Eye

Damage/Eye Irritation
Category 2[7] GHS07 Warning[2]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory system)

[7]

GHS07 Warning[2]

Hazardous to the

Aquatic Environment

(Long-term)

Category 2[8] GHS09 Warning[9]

Hazard Statements:

H226: Flammable liquid and vapor.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

H411: Toxic to aquatic life with long lasting effects.[8][9]

Precautionary Statements: A comprehensive list of precautionary statements can be found in

various safety data sheets.[10] Key precautions include avoiding contact with skin and eyes,

preventing inhalation of vapors, and keeping the substance away from ignition sources.[10]

Toxicology and Health Effects
Exposure to 1-Bromopentane can cause irritation to the skin, eyes, and respiratory tract.[1]

Ingestion may lead to gastrointestinal irritation.[1]
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Table 3: Acute Toxicity Data for 1-Bromopentane

Route Species Value

Oral (LD50) Rat 1850 mg/kg[1]

Oral (LD50) Mouse 1300 mg/kg[1]

Inhalation (LC50) Rat 47600 mg/m³/2H[1][6]

Inhalation (LC50) Mouse 21800 mg/m³/2H[1]

Handling and Storage Protocols
Proper handling and storage are paramount to ensure safety.

Handling:

Work in a well-ventilated area.[1]

Use spark-proof tools and explosion-proof equipment.[1]

Ground and bond containers when transferring material to prevent static discharge.[1][2]

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep away from heat, sparks, and open flames.[1]

Store in a flammables area.[1][5]

Incompatible materials include strong oxidizing agents and strong bases.[1]

Personal Protective Equipment (PPE)
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The following personal protective equipment should be worn when handling 1-Bromopentane:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

[7]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

Impervious clothing and flame-retardant antistatic protective clothing are recommended.[7]

Respiratory Protection: If ventilation is inadequate, use a respirator that follows OSHA

respirator regulations or European Standard EN 149.[1]

Emergency Procedures
First-Aid Measures:

Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid immediately.[1]

Skin: Get medical aid. Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes.[1]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do not induce

vomiting. Get medical aid.[1][2]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.[1]

Fire-Fighting Measures:

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[1][2] Do not use a heavy water stream.[2]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1] Vapors are heavier than air and may form explosive mixtures with air.

Accidental Release Measures:
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Personal Precautions: Evacuate unnecessary personnel.[2] Use personal protective

equipment.[5] Remove all sources of ignition.[1]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[10]

Methods for Cleaning Up: Absorb the spill with inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable container for disposal.[1] Use non-sparking tools.[2]

Below is a logical workflow for handling a 1-Bromopentane spill.
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Initial Actions

Containment & Cleanup

Disposal

Evacuate non-essential personnel

Remove all ignition sources
(sparks, flames, heat)

Ensure adequate ventilation

Don appropriate PPE
(gloves, goggles, respirator)

Contain the spill with
inert absorbent material

Absorb the spilled liquid

Collect absorbed material
with non-sparking tools

Place waste in a
sealed, labeled container

Dispose of waste according to
local/national regulations

Click to download full resolution via product page

Caption: Workflow for handling a 1-Bromopentane spill.
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Disposal Considerations
Dispose of 1-Bromopentane and its containers in accordance with local, regional, and national

regulations.[2] It is recommended to use a licensed disposal company.[10] Do not empty into

drains.[3]

Transport Information
1-Bromopentane is regulated for transport.

UN Number: 1993[9]

Proper Shipping Name: FLAMMABLE LIQUID, N.O.S. (1-Bromopentane)[7]

Transport Hazard Class: 3[2]

Packing Group: III[7]

This guide is intended to provide comprehensive safety information for trained professionals.

Always refer to the most current Safety Data Sheet (SDS) from your supplier before handling 1-
Bromopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. lobachemie.com [lobachemie.com]

3. chembk.com [chembk.com]

4. 1-Bromopentane | 110-53-2 [chemicalbook.com]

5. fishersci.com [fishersci.com]

6. 1-Bromopentane | C5H11Br | CID 8057 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b041390?utm_src=pdf-body
https://www.lobachemie.com/lab-chemical-msds/MSDS-1BROMOPENTANE-CASNO-110-53-02299-EN.aspx
https://www.chemicalbook.com/msds/1-bromopentane.pdf
https://www.chembk.com/en/chem/1-Bromopentane
https://www.benchchem.com/product/b041390?utm_src=pdf-body
https://www.dcfinechemicals.com/en/products/pharma/1-bromopentane-detail/
https://www.benchchem.com/product/b041390?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_1416028718_1-BromoPentane-CASNO-110-53-2-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-1BROMOPENTANE-CASNO-110-53-02299-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/37_1416028718_1-BromoPentane-CASNO-110-53-2-MSDS.pdf
https://www.benchchem.com/product/b041390?utm_src=pdf-body
https://www.benchchem.com/product/b041390?utm_src=pdf-body
https://www.benchchem.com/product/b041390?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/19130.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-1BROMOPENTANE-CASNO-110-53-02299-EN.aspx
https://www.chembk.com/en/chem/1-Bromopentane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6336015.htm
https://www.fishersci.com/store/msds?partNumber=AC152520010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromopentane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. cdhfinechemical.com [cdhfinechemical.com]

8. echemi.com [echemi.com]

9. dcfinechemicals.com [dcfinechemicals.com]

10. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 1-Bromopentane:
Safety Data Sheet and Handling Precautions]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b041390#1-bromopentane-safety-data-sheet-sds-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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